Cas no 954227-09-9 (2-pyridin-4-ylpyrimidine-5-carbaldehyde)

• Product name: 2-pyridin-4-ylpyrimidine-5-carbaldehyde
• CAS No: 954227-09-9
• MF: C₁₀H₇N₃O
• MW: 185.18208
• CID: 1987637
• PubChem ID: 24903639

2-pyridin-4-ylpyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-pyridin-4-ylpyrimidine-5-carbaldehyde
• AKOS000284227
• 2-(pyridin-4-yl)pyrimidine-5-carbaldehyde
• 954227-09-9

• Inchi： InChI=1S/C10H7N3O/c14-7-8-5-12-10(13-6-8)9-1-3-11-4-2-9/h1-7H
• InChI Key： LOCLWSWALAFYHN-UHFFFAOYSA-N
• SMILES： C1=CN=CC=C1C2=NC=C(C=N2)C=O

Computed Properties

• Exact Mass: 185.05900
• Monoisotopic Mass: 185.058911855Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.7Ų
• XLogP3: 0.3

Experimental Properties

• PSA: 55.74000
• LogP: 1.35110